Cas no 1055880-57-3 (tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 1055880-57-3
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• MDL: MFCD27938156
• CID: 5683059
• PubChem ID: 68578195
• Update Time: 2025-06-20

tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 6-bromo-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxylate
• 4-Boc-6-bromo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine
• SCHEMBL3276399
• tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• tert-butyl 6-bromo-2,3-dihydro-1,4-benzoxazepine-4(5H)-carboxylate
• EN300-25484732
• AT31161
• TERT-BUTYL 6-BROMO-2,3-DIHYDROBENZO[F][1,4]OXAZEPINE-4(5H)-CARBOXYLATE
• JHXVQQQMVGNZRR-UHFFFAOYSA-N
• 1055880-57-3

• MDL： MFCD27938156
• Inchi： 1S/C14H18BrNO3/c1-14(2,3)19-13(17)16-7-8-18-12-6-4-5-11(15)10(12)9-16/h4-6H,7-9H2,1-3H3
• InChI Key： JHXVQQQMVGNZRR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CN(C(=O)OC(C)(C)C)CCO2

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 398.9±42.0 °C(Predicted)
• pka: -1.69±0.20(Predicted)

Additional information on tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Professional Introduction to Tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 1055880-57-3)

Tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 1055880-57-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a bromine atom at the 6-position and a tert-butyl ester group at the 4-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Additionally, the tetrahydro-1,4-benzoxazepine core provides a scaffold that is conducive to further derivatization and functionalization.

In recent years, there has been a growing interest in benzoxazepine derivatives due to their potential as pharmacological agents. Specifically, compounds within this class have been investigated for their roles in modulating neurological and cardiovascular functions. The brominated derivative tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has shown promise in preclinical studies as a tool compound for exploring new therapeutic pathways.

One of the most compelling aspects of this compound is its utility in the development of novel drug candidates. The tert-butyl ester group not only provides stability but also serves as a handle for further chemical modifications. This flexibility allows researchers to tailor the properties of the molecule to target specific biological pathways. For instance, modifications at the 6-position bromine can influence binding affinity and selectivity when interacting with biological targets.

The synthesis of tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoxazepine core efficiently. These methods ensure high yields and purity, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to the understanding of the behavior of this compound. Molecular modeling studies have helped elucidate its interactions with potential biological targets at an atomic level. This information is invaluable for designing more effective derivatives with enhanced pharmacological profiles.

The pharmacological potential of tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been explored in various disease models. Research indicates that it may have neuroprotective effects by modulating neurotransmitter systems involved in cognitive function and inflammation. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a scaffold for developing treatments against neurological disorders such as Alzheimer's disease and Parkinson's disease.

In conclusion, tert-butyl 6-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 1055880-57-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play a pivotal role in future drug discovery efforts.